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Compound of Interest

Compound Name: L-Lysine hydrate

Cat. No.: B3420689 Get Quote

Essential Safety and Handling Guide for L-
Lysine Hydrate
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Lysine hydrate. The following

procedures for personal protective equipment (PPE), operational handling, and disposal are

designed to ensure a safe laboratory environment.

Hazard Identification and Safety Data Summary
L-Lysine hydrate, also known as L-Lysine monohydrate, has varied classifications regarding

its hazards. While some safety data sheets (SDS) classify it as non-hazardous, others indicate

potential risks.[1][2][3][4] To ensure maximum safety, it is prudent to handle the substance as

potentially hazardous. The primary risks identified include:

Acute oral toxicity[5]

Skin irritation[5]

Serious eye irritation[5]

Respiratory tract irritation[5]

It is crucial to consult the specific SDS provided by the supplier for the exact product in use.
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Quantitative Data Value Source

Acute Toxicity (Oral, Rat LD50) 10 g/kg [6]

Occupational Exposure Limits

(OEL)
No data available [2][5][7]

pH (2.5% aqueous solution @

25°C)
9-10.5 [3]

Melting Point 212 - 214 °C / 413.6 - 417.2 °F [3]

Personal Protective Equipment (PPE) Protocol
Consistent and proper use of PPE is the most critical line of defense against potential

exposure. The following PPE is recommended when handling L-Lysine hydrate.

1. Eye and Face Protection:

Wear chemical safety goggles with side-shields that conform to OSHA's 29 CFR 1910.133 or

European Standard EN166.[5][6][8]

2. Skin Protection:

Gloves: Wear appropriate protective gloves. Nitrile rubber gloves are a suitable option.[7][9]

Always inspect gloves before use and use proper glove removal technique to avoid skin

contact.[9]

Lab Coat/Protective Clothing: A lab coat or other impervious clothing should be worn to

prevent skin contact.[5][6]

3. Respiratory Protection:

If there is a risk of generating dust, a NIOSH-approved respirator or a European Standard

EN 149 compliant respirator should be used.[1][6][7] A particulate filter (P1 or equivalent) is

recommended for dusts.[1][10]
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A systematic approach to handling and disposal is essential for safety and compliance.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][7]

Keep away from incompatible materials such as strong oxidizing agents.[5][6]

Handling and Use:

Ensure adequate ventilation, such as a chemical fume hood, especially when weighing or

transferring the powder to minimize dust generation.[6][7]

An eyewash station and safety shower should be readily accessible.[5][6]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly after handling.[5][6]

Spill Management:

Minor Spills:

Clean up spills immediately, avoiding dust generation.[6][11]

Use dry clean-up procedures (e.g., sweeping or vacuuming with a HEPA filter).[11]

Place the spilled material into a suitable, clean, dry, and closed container for disposal.[6]

[11]

Major Spills:

Evacuate the area.

Control personal contact by using the recommended PPE.[11]
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Prevent the spillage from entering drains or waterways.[11]

Disposal Plan:

Unused Product: Dispose of the substance in accordance with all applicable country, federal,

state, and local regulations.[5] Consider using a licensed disposal company.[7]

Contaminated PPE:

Contaminated gloves should be disposed of after use.[9]

Contaminated clothing should be removed, and washed before reuse.[6]

All contaminated disposable materials should be placed in a sealed container and

disposed of as chemical waste according to institutional and regulatory guidelines.

PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate PPE when

handling L-Lysine hydrate.
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Hazard Assessment

PPE Selection

Action
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- Nitrile Gloves

- Lab Coat
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Potential for
Dust Generation?

Add Respirator
(e.g., N95/P1 Filter)

Yes

Proceed with
Handling

No

Click to download full resolution via product page

Caption: PPE selection workflow for L-Lysine hydrate handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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